Cas no 149-57-5 (Levulinic acid)

Levulinic acid Properties

Names and Identifiers

• 2-Ethylhexanoic acid
• 2-BUTYLBUTANOIC ACID
• (+/-)-2-ETHYLHEXANOIC ACID
• 2-ETHYLHEXOIC ACID
• 3-HEPTANECARBOXYLIC ACID
• A-ETHYLCAPROIC ACID
• ALPHA-ETHYLCAPROIC ACID
• BUTYLETHYLACETIC ACID
• CARBOXYLIC ACID C8
• ETHYLBUTYLACETIC ACID
• OCTANOIC ACID
• RARECHEM AL BE 0136
• (RS)-2-Ethylhexansαure
• 2-Ethyl-1-hexanoic acid
• 2-ethylhexanoic
• 2-ethylhexanoicacid(eha)
• 2-ethyl-hexansyra
• 2-Ethylcaproic acid
• (±)-2-Ethylhexanoic acid
• 2-ethyl-hexanoic acid
• 2-Ethylhexanoic acid1000µg
• Carboxylic acid
• Ethylhexanoic acid
• Ethylhexoic acid
• Isocaprylic acid
• Neodymoctic acid
• α-Ethylcaproic acid
• Caproicacid, a-ethyl- (4CI)
• (?à)-2-Ethylhexanoic acid
• NSC8881
• Octylic acid
• a-Ethylhexanoic acid
• 2-Ethylcapronic acid
• 2-Ethylhexanoi
• 2-Ethylhexansαure
• CAPRYLIC ACID(SG)
• Ethylhexanoic aci
• 2-Ethylhexoicacid
• a-Ethylcaproicacid
• α-Ethylcaproicacid
• Hexanoic acid, 2-ethyl-
• Ethyl hexanoic acid
• 2-ethyl hexanoic acid
• 2-Ethylhexansaeure
• 2-ethyl-hexoic acid
• Kyselina 2-ethylkapronova [Czech]
• alpha-ethyl caproic acid
• .alpha.-Ethylcaproic acid
• Ethyl hexanoic acid, 2-
• (+/-)-2
• Octanoic Acid
• 2-Butylbutanoic acid
• 3-Heptanecarboxylic acid
• Butylethylacetic acid
• 2-Ethyl-Hexonic acid
• SMR001252268
• alpha-Ethylhexanoic acid
• MLS002415695
• MLSMR
• 2-Ethyl hexanoic acid
• 2-Ethylhexoic acid
• alpha-Ethylcaproic acid
• 2-Ethyl-hexoic acid
• +Expand

• MDL： MFCD00002675
• InChIKey： OBETXYAYXDNJHR-UHFFFAOYSA-N
• Inchi： 1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• SMILES： O([H])C(C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1750468

Computed Properties

• Exact Mass: 144.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.11503
• Heavy Atom Count: 10
• Complexity: 99.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.28740
• PSA: 37.30000
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: 2 g/L (20 ºC)
• Boiling Point: 228 °C(lit.)
• Melting Point: -59 ºC
• Vapor Pressure: <0.01 mmHg ( 20 °C)
  10 mmHg ( 115 °C)
• Flash Point: Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
• Solubility: 1.4g/l
• Color/Form: Colorless oily liquid.
• PH: 3 (1.4g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents, bases.
• Solubility: Slightly soluble in cold water and ethanol, soluble in hot water, ether, ethyl acetate, acetic acid, acetone, benzene and chloroform. Dissolve 0.25% in water at 20 ℃; Water dissolved 1.2% in 2-ethylhexanoic acid.
• Sensitiveness: Sensitive to humidity
• Density: 0.903 g/mL at 25 °C(lit.)

Levulinic acid Security Information

• Symbol: GHS05 GHS07 GHS08
• RTECS：MO7700000
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S36/37
• Packing Group：II
• Packing Group：II
• Risk Phrases：R63
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H312,H318,H361
• Warning Statement： P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 63
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.04%, 135°F
• HazardClass：8
• FLUKA BRAND F CODES：13

Levulinic acid Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances